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Compound of Interest

Compound Name: 4,6-Dihydroxy-1H-indazole
CAS No.: 885518-73-0
Cat. No.: B3293559
Get Quote
. J

Executive Summary

4,6-Dihydroxy-1H-indazole is a substituted heterocyclic building block often utilized in the
synthesis of kinase inhibitors (e.g., IDO1/TDO pathways) and bioactive indazole derivatives.
While the indazole core is aromatic and lipophilic, the dual hydroxyl groups at positions 4 and 6
introduce polarity and hydrogen-bonding potential.

The Solubility Challenge:
o DMSO: High solubility.[1] The preferred solvent for stock solutions.

o Water: Poor solubility at neutral pH due to high crystal lattice energy and rt-stacking.
Solubility is pH-dependent, increasing significantly under basic conditions (pH > 10) due to
phenolate formation.

Physicochemical Profile

Understanding the molecular properties is essential for predicting solubility behavior in various
buffers.
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Value -
Property . . Impact on Solubility
(Estimated/Experimental)
) Low MW facilitates dissolution
Molecular Weight 150.14 g/mol _ _
but crystal packing dominates.
Moderately lipophilic. Requires
LogP (Predicted) ~0.8-1.2 organic co-solvent for aqueous
assays.
At pH 7.4, the molecule is
pKa (Phenolic OH) ~9.2-9.8 largely neutral (protonated),
limiting solubility.
Very weak acid; does not
pKa (Indazole NH) ~14.0 contribute to solubility in
physiological buffers.
High potential for
H-Bond Donors 3 (2 0H, 1 NH) intermolecular H-bonding,

increasing lattice energy.

Solubility Protocols
A. DMSO (Dimethyl Sulfoxide) — Primary Solvent

DMSO is the gold standard for solubilizing 4,6-dihydroxy-1H-indazole. The polar aprotic

nature of DMSO disrupts the intermolecular hydrogen bond network of the crystal lattice.

e Solubility Limit: > 20 mg/mL (> 130 mM).

o Stability: Excellent in anhydrous DMSO at -20°C.

e Protocol:

o Weigh the desired mass of powder.

o Add 100% anhydrous DMSO to achieve a concentration of 10-50 mM.

o Vortex vigorously for 30—60 seconds.
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o Optional: If particles persist, sonicate in a water bath at 35°C for 5 minutes.

B. Water & Aqueous Buffers

Direct dissolution of the solid powder into neutral water (pH 7) is not recommended and will
likely result in a suspension rather than a solution.

 Solubility Limit (pH 7.4): < 0.5 mg/mL (Predicted).
e pH Dependence:

o Acidic (pH < 2): Slight increase in solubility due to protonation of N2 (pKa ~1.2), but
unstable for long-term storage.

o Basic (pH > 10): High solubility. The deprotonation of the phenolic hydroxyls forms a
soluble dianion. Warning: High pH may accelerate oxidative degradation.

Preparation Workflow (Graphviz)

The following diagram outlines the decision logic for preparing working solutions from solid
powder.
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Solid 4,6-Dihydroxy-1H-indazole

Select Primary Solvent

Standard

High Failure Risk

100% Anhydrous DMSO
(Recommended)

Direct Aqueous Buffer
(Not Recommended)

Prepare Stock Solution
(10 - 50 mM)

'

Vortex & Sonicate
(35°C, 5 mins)

Dilute into Assay Buffer

Clear Working Solution
(Keep DMSO < 1%)

Troubleshooting:
1. Warm buffer to 37°C
2. Lower final concentration
3. Increase DMSO % (if tolerated)

Click to download full resolution via product page

Caption: Logical workflow for solubilization and dilution to prevent compound "crash-out."
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Experimental Best Practices
The "Crash-Out" Prevention Protocol

When diluting a hydrophobic DMSO stock into an aqueous buffer, the sudden change in
polarity often causes rapid precipitation (crashing out).

o Step-wise Dilution: Do not add the DMSO stock directly to the full volume of buffer. Instead,
perform an intermediate dilution (e.g., 10x stock in 50% DMSO/Water) if high concentrations

are needed.

e Dynamic Addition:
o Place the agueous buffer on a vortex mixer or magnetic stirrer.
o Add the DMSO stock dropwise into the center of the vortex.

o This ensures immediate dispersion and prevents local high-concentration zones where

nucleation occurs.

o Temperature: Pre-warm the aqueous buffer to 30-37°C before adding the DMSO stock.

Storage & Stability

o Oxidation Risk: Dihydroxyindazoles are electron-rich and prone to oxidation (turning
pink/brown) upon exposure to air and light.

o Storage: Store solid powder at -20°C under desiccant. Store DMSO stocks at -20°C or
-80°C, preferably under nitrogen or argon gas.

o Freeze-Thaw: Limit to < 3 cycles. Aliquot stocks into single-use vials.

Troubleshooting Guide
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Observation Probable Cause Corrective Action

) ) S ) Discard. Prepare fresh stock.
Solution turns pink/brown Oxidation of phenolic groups ]
Store under inert gas (Ar/N2).

) Decrease final concentration
_ o Concentration exceeds _
Cloudiness upon dilution S or increase DMSO % (e.g., to
solubility limit (Crash-out)
0.5% or 1%).

Moisture in DMSO or cold Use fresh anhydrous DMSO;
solvent warm to 40°C and sonicate.

Solid won't dissolve in DMSO

o ) ) ) ) ] Dilute in serum-free media
Precipitate in cell media Interaction with serum proteins _
first, then add serum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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